1-ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide

• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• SMILES: CCCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3N(C2=O)CC)O
• InChI: InChI=1S/C21H22N2O4/c1-3-13-27-15-11-9-14(10-12-15)22-20(25)18-19(24)16-7-5-6-8-17(16)23(4-2)21(18)26/h5-12,24H,3-4,13H2,1-2H3,(H,22,25)
• InChIKey: OFBJKNFPCLVNOB-UHFFFAOYSA-N

Researchers exploring quinoline-3-carboxamide immunomodulators often face gaps in N-aryl/N-1 alkyl SAR data. This AldrichCPR compound fills that gap with its unique 4-propoxyphenyl carboxamide and N-1 ethyl combination, distinct from roquinimex (N-1 methyl) and laquinimod patterns. • Probe biological consequences of 4-propoxyphenyl substitution vs. published analogs • Use as reference for HPLC/LC-MS/NMR method development for related 4-oxo-1,4-dihydroquinoline-3-carboxamides • Supplied as AldrichCPR screening compound; independent purity determination required per vendor policy.

1-Ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide: Core Scaffold & Procurement

The compound 1-ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide (C21H22N2O4, MW 366.42) is a synthetic small molecule belonging to the 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamide class [1]. It is cataloged within the Sigma-Aldrich CPR (Custom Pharma Reagent) collection, indicating it is a rare or niche compound supplied without batch-specific analytical data for early-stage drug discovery research . Its core scaffold, the 4-oxo-1,4-dihydroquinoline-3-carboxamide moiety, is a privileged structure investigated across multiple therapeutic areas, including autoimmune disorders and anti-inflammatory indications [1].

Privileged 4-oxo-1,4-dihydroquinoline scaffold for immunomodulator SAR

Sigma-Aldrich CPR collection; no batch-specific analytical data provided

May support early discovery hit expansion and screening

• [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source

1-Ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide: Substitution Risk vs. Analogs

Within the 4-oxo-1,4-dihydroquinoline-3-carboxamide class, minor structural modifications cause major shifts in biological target engagement and functional selectivity. The established Structure-Activity Relationship (SAR) demonstrates that the nature of the N-aryl substituent and the N-1 alkyl group on the quinoline ring profoundly influences potency, efficacy, and toxicological profiles in immunomodulatory contexts [1]. Therefore, the specific combination of an N-1 ethyl group and an N-(4-propoxyphenyl) carboxamide extension in this compound represents a distinct chemical vector. Without explicit comparative data, any generic substitution from within the same patent class—such as replacing the 4-propoxyphenyl with 4-methoxyphenyl or altering the N-1 alkyl chain—would carry an unquantified risk of losing desired target interactions or gaining off-target liabilities.

N-Aryl substituent alters target profile

Replacing 4-propoxyphenyl with other aryl groups may shift immunomodulatory and safety-related endpoint context [1].

N-1 alkyl group modulates biological outcome

Ethyl at N-1 (vs. methyl in roquinimex) may differentiate immunomodulatory response; quantitative data unavailable.

• [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source

1-Ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide: Comparative Evidence Inventory

Structural Differentiation from Laquinimod

The target compound differs fundamentally from the clinical-stage analog laquinimod (ABR-215062) at the carboxamide attachment site. Laquinimod, optimized from the 3-quinolinecarboxamide series, has improved potency and a superior toxicological profile over roquinimex [1]. However, the target compound possesses a 4-propoxyphenyl amide side chain, whereas laquinimod features a distinct N-ethyl-N-phenyl substitution. No head-to-head assay data comparing these two compounds were identified in the accessible literature. The structural divergence is significant, as SAR studies in the class show that distinct N-aryl substituents control proinflammatory cytokine induction profiles in beagle dogs [1].

vs. Laquinimod

Class-level inference

4-propoxyphenyl vs N-ethyl-N-phenyl substitution

N-Aryl identity controls target engagement and toxicological risk

No head-to-head data; SAR-based class inference [1]

Evidence Dimension	N-aryl carboxamide substituent identity
Target Compound Data	4-propoxyphenyl group
Comparator Or Baseline	Laquinimod (ABR-215062) — N-ethyl-N-phenyl substitution pattern
Quantified Difference	No quantitative comparative data available; structural divergence is qualitative.
Conditions	Structure-activity analysis based on J Med Chem (2004) class-level SAR.

Why This Matters

Different N-aryl substituents in this class are known to dramatically alter both in vivo efficacy and toxicological risk, making structural identity critical for scientific selection even in the absence of direct potency data.

• [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source

N-1 Alkyl Divergence from Roquinimex

The target compound contains an N-1 ethyl substituent on the quinoline core. In the foundational SAR study of this compound class, the lead compound roquinimex (Linomide) carries an N-1 methyl group [1]. Within this scaffold, extending the N-1 alkyl chain from methyl to ethyl can modulate immunostimulatory versus immunosuppressive properties, but quantitative comparative data for the ethyl analog specifically are not published. This qualitative differentiation indicates a distinct pharmacological vector.

vs. Roquinimex

Class-level inference

N-1 ethyl vs N-1 methyl group

Alkyl chain length may shift immunomodulatory direction

Ethyl-specific quantitative data not published [1]

Evidence Dimension	N-1 alkyl substitution
Target Compound Data	Ethyl group at N-1
Comparator Or Baseline	Roquinimex (Linomide) — Methyl group at N-1
Quantified Difference	No quantitative data available for this specific pair.
Conditions	Comparative analysis based on J Med Chem (2004) class-level SAR trends.

Why This Matters

N-1 substitution is a critical driver of biological outcome in this class; the ethyl substitution distinguishes the target compound from the extensively studied methyl lead and may confer a differentiated efficacy-safety profile.

• [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source

Tautomeric Configuration & Procurement Identity

The compound is listed by Sigma-Aldrich under the name '1-Ethyl-4-hydroxy-2-oxo-N-(4-propoxyphenyl)-1,2-dihydro-3-quinolinecarboxamide', indicating a 4-hydroxy-2-oxo tautomeric representation . This contrasts with the 2-hydroxy-4-oxo nomenclature used in the query. While likely representing the same compound, this difference matters for procurement and analytical specification, as the established AldrichCPR product carries the identifier MFCD02163975 and product number 3087958 . No quantitative purity or characterization data are provided by the vendor for this CPR product.

Procurement Identity

Data to verify

AldrichCPR 3087958, MFCD02163975; named as 4-hydroxy-2-oxo tautomer

Use exact product number for reproducibility

No CoA; independent purity verification required

Evidence Dimension	Vendor-specified chemical identity
Target Compound Data	4-hydroxy-2-oxo tautomer (Sigma-Aldrich 3087958, MFCD02163975)
Comparator Or Baseline	2-hydroxy-4-oxo tautomer nomenclature in query
Quantified Difference	None; probable tautomeric synonym. No vendor purity data available.
Conditions	Procurement specification comparison.

Why This Matters

For accurate procurement and experimental reproducibility, it is essential to use the exact vendor product number and MDL identifier, as this compound classification lacks batch-specific analytical characterization.

1-Ethyl-2-hydroxy-4-oxo-N-(4-propoxyphenyl)-1,4-dihydroquinoline-3-carboxamide: Application Scenarios

SAR Exploration in Autoimmune Indications

This compound is suitable for research groups building upon the well-characterized quinoline-3-carboxamide immunomodulator pharmacophore [1]. Specifically, investigators can use it to probe the biological consequences of the 4-propoxyphenyl carboxamide substituent and the N-1 ethyl modification, comparing results to published data on roquinimex (N-1 methyl) and laquinimod (distinct N-aryl pattern). This addresses SAR gaps left by the 2004 Jönsson et al. study, which did not include this particular substitution pattern [1].

Chemical Probe for Screening Libraries

As an AldrichCPR product intended for early discovery, this compound is positioned as a screening library supplement . Its defined structural divergence from known clinical candidates makes it a candidate for hit expansion in phenotypic screens for novel immunomodulatory or anti-inflammatory mechanisms, particularly where selectivity against targets engaged by laquinimod or roquinimex is desired.

Negative Control for Epoxide Hydrolase Studies

Quinoline-3-carboxamide derivatives have been reported as soluble epoxide hydrolase inhibitors in patent literature; the target compound's specific N-aryl configuration may confer differential selectivity profiles. It can be used alongside confirmed inhibitors to establish target engagement specificity, contingent on in-house profiling as no public binding data exist.

Analytical Method Development & Reference Standard

Due to its availability as a discrete, cataloged chemical entity (AldrichCPR 3087958) , the compound can serve as a reference for developing HPLC, LC-MS, or NMR methods for related 4-oxo-1,4-dihydroquinoline-3-carboxamide analogs. Users must note that no certificate of analysis is provided and must perform independent purity determination as stated by the vendor .

Application

Selection Property

Validation Focus

Immunomodulator SAR studies

Structural divergence from laquinimod/roquinimex

Target engagement & cytokine profiling

Phenotypic screening library expansion

Defined structural vector for hit finding

Immunomodulatory mechanism deconvolution

Epoxide hydrolase target engagement

Putative differential selectivity profile

In-house target binding confirmation

Analytical reference for quinoline analogs

Cataloged discrete CPR entity

Independent purity determination (no vendor CoA)

• [1] Jönsson S, Andersson G, Fex T, et al. Synthesis and biological evaluation of new 1,2-dihydro-4-hydroxy-2-oxo-3-quinolinecarboxamides for treatment of autoimmune disorders: structure-activity relationship. J Med Chem. 2004;47(8):2075-2088. PMID: 15056005. View Source